molecular formula C10H17N3 B13281314 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine

Cat. No.: B13281314
M. Wt: 179.26 g/mol
InChI Key: JBVHPGFVTVMNEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is a pyrazole derivative characterized by a cyclohexylmethyl substituent at the 3-position of the pyrazole core and an amine group at the 5-position. This compound belongs to a broader class of 1H-pyrazol-5-amine derivatives, which are widely studied for their pharmacological and biochemical properties, including kinase inhibition .

Properties

Molecular Formula

C10H17N3

Molecular Weight

179.26 g/mol

IUPAC Name

5-(1-methylcyclohexyl)-1H-pyrazol-3-amine

InChI

InChI=1S/C10H17N3/c1-10(5-3-2-4-6-10)8-7-9(11)13-12-8/h7H,2-6H2,1H3,(H3,11,12,13)

InChI Key

JBVHPGFVTVMNEV-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCCC1)C2=CC(=NN2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine typically involves the reaction of 1-methylcyclohexylamine with a suitable pyrazole precursor. One common method is the cyclization of 1-methylcyclohexylhydrazine with a diketone or an α,β-unsaturated carbonyl compound under acidic or basic conditions. The reaction conditions often include refluxing in a solvent such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any double bonds or nitro groups present.

    Substitution: Nucleophilic substitution reactions can occur at the pyrazole ring, where halogens or other leaving groups are replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C)

    Substitution: Halogens (e.g., bromine, chlorine), nucleophiles (e.g., amines, thiols)

Major Products Formed

    Oxidation: Ketones, carboxylic acids

    Reduction: Reduced pyrazole derivatives

    Substitution: Substituted pyrazole derivatives

Scientific Research Applications

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anti-inflammatory properties.

    Medicine: Explored for its potential therapeutic effects, including as an analgesic or anti-cancer agent.

    Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s effects could involve pathways related to inflammation, cell proliferation, or apoptosis.

Comparison with Similar Compounds

Table 1: Substituent Effects on Pyrazole Derivatives

Compound Name Substituent at 3-Position Substituent at 1-Position Key Biological Activity/Application Reference(s)
3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine 1-Methylcyclohexyl H (unsubstituted) Under investigation for kinase inhibition
3-(4-Fluorophenyl)-1H-pyrazol-5-amine 4-Fluorophenyl H Thrombin inhibition (Serine-trapping)
3-Methyl-1-phenyl-1H-pyrazol-5-amine Methyl Phenyl Antiproliferative activity (MCF-7 cells)
1-tert-Butyl-3-(4-fluorophenyl)-1H-pyrazol-5-amine 4-Fluorophenyl tert-Butyl Kinase inhibition (p38α)
3-Cyclopropyl-1H-pyrazol-5-amine Cyclopropyl H PCTA kinase inhibitor

Key Findings:

Substituent Position and Kinase Inhibition :

  • The position of substituents significantly impacts kinase selectivity. For example, switching the 3-(4-fluorophenyl) and 4-pyridyl groups in pyrazole derivatives abolishes p38α inhibition but confers activity against VEGFR2 and EGFR kinases .
  • The 1-methylcyclohexyl group in 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine may enhance steric interactions with hydrophobic kinase pockets, a hypothesis supported by similar bulky substituents in PCTA inhibitors .

Electron-Withdrawing Groups and Thrombin Inhibition :

  • Fluorophenyl substituents (e.g., 3-(4-fluorophenyl)-1H-pyrazol-5-amine) enhance thrombin inhibitory activity due to electron-withdrawing effects, stabilizing interactions with the enzyme’s active site .

Antiproliferative Activity :

  • Methyl and phenyl substituents (e.g., 3-Methyl-1-phenyl-1H-pyrazol-5-amine) yield moderate antiproliferative effects against MCF-7 cells (IC50: 16.6–19.3 µg/mL), likely via interference with microtubule dynamics .

Key Findings:

  • Microwave-Assisted Synthesis : Significantly reduces reaction time (10–30 min) and improves yields (up to 92%) compared to conventional methods .
  • Thermal Stability : Derivatives like 3,4-dinitro-1-(1H-tetrazol-5-yl)-1H-pyrazol-5-amine (HANTP) exhibit high thermal stability (decomposition at 171–270°C), making them suitable for energetic materials .

Table 3: Physicochemical Properties

Compound Name Molecular Weight Density (g/cm³) Solubility Hazard Profile Reference(s)
3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine 207.3 (estimated) N/A Lipophilic Not reported
HANTP (neutral form) 283.17 1.61–2.92 Low in water Impact-sensitive
1-Benzyl-1H-pyrazol-5-amine 173.22 N/A Soluble in EtOH Low toxicity

Key Findings:

  • Energetic Materials : HANTP salts (e.g., potassium, ammonium) exhibit high densities (up to 2.92 g/cm³) and detonation velocities comparable to HMX, positioning them as green primary explosives .
  • Toxicity : Most pyrazole-5-amine derivatives (e.g., 1-benzyl-1H-pyrazol-5-amine) show low acute toxicity, favoring pharmaceutical applications .

Biological Activity

3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is a compound belonging to the pyrazole family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is C11H16N2C_{11}H_{16}N_2, with a molecular weight of approximately 176.26 g/mol. The presence of the pyrazole ring and the methylcyclohexyl substituent significantly influences its chemical behavior and biological interactions.

Biological Activity Overview

Research indicates that pyrazole derivatives, including 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine, exhibit a wide range of biological activities:

  • Antimicrobial Activity : Studies have shown that pyrazole derivatives can possess significant antimicrobial properties. For instance, compounds similar to 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine have been evaluated for their efficacy against various bacterial strains, demonstrating promising results in inhibiting growth .
  • Anti-inflammatory Properties : The compound is also investigated for its potential anti-inflammatory effects, which may be mediated through the inhibition of specific inflammatory pathways or enzymes .

The biological activity of 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine is primarily attributed to its ability to interact with various biological targets:

  • Enzyme Inhibition : The amine group can form hydrogen bonds with enzymes, potentially inhibiting their activity. This interaction may lead to reduced inflammation or microbial growth by disrupting metabolic pathways .
  • Receptor Modulation : The compound may also modulate receptor activity, influencing signaling pathways involved in pain and inflammation .

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialInhibition of bacterial growth
Anti-inflammatoryReduction in inflammatory markers
Enzyme InteractionModulation of enzyme activity

Case Study: Antimicrobial Efficacy

A study conducted on a series of pyrazole derivatives, including 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine, demonstrated that these compounds exhibited notable antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were comparable to established antibiotics, indicating potential as new therapeutic agents .

Case Study: Anti-inflammatory Mechanism

In vitro assays revealed that 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine could significantly reduce the production of pro-inflammatory cytokines in activated macrophages. This suggests a mechanism where the compound may inhibit signaling pathways associated with inflammation, making it a candidate for further development in treating inflammatory diseases.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.